Boc-ser(bzl)-OH dcha

• IUPAC Name: N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylmethoxypropanoic acid
• InChI: InChI=1S/C15H21NO5.C12H23N/c1-15(2,3)21-14(19)16-12(13(17)18)10-20-9-11-7-5-4-6-8-11;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18);11-13H,1-10H2/t12-;/m0./s1
• InChI Key: QAAQPSNBIGNDII-YDALLXLXSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(COCC1=CC=CC=C1)C(=O)O.C1CCC(CC1)NC2CCCCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](COCC1=CC=CC=C1)C(=O)O.C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C27H44N2O5
• DSSTOX Substance ID: DTXSID20145826
• Molecular Weight: 476.6 g/mol
• CAS RN: 10342-01-5

Description

Boc-ser(bzl)-OH dcha, also known as Boc-serinol, is a synthetic amino acid derivative of serinol, a naturally occurring amino acid. It is a versatile compound used in a wide range of laboratory experiments, from protein and peptide synthesis to enzyme inhibition and drug delivery.

Scientific Research Applications

• Synthesis Methodology : Boc-Ser(Bzl)-OH was synthesized from L-Ser(Bzl) and Boc2O in a yield of 83.7% and used as a key intermediate in the synthesis of benzyl O-benzyl-L-serinate hydrochloride, a compound relevant to medicinal chemistry (Yang, 2003).

• Peptide Synthesis : It was utilized in the Boc mode of peptide synthesis for the preparation of Ser(Bzl)/Ser(PO3Ph2)-containing peptides, followed by platinum-mediated hydrogenolytic cleavage of the benzyl ether and phenyl phosphate groups (Perich & Johns, 1991).

• Catalyst in Hydrolytic Reactions : In a study on the synthesis of linear, cyclic, and polypeptides, Boc-Ser(Bzl)-OH was used in the preparation of compounds serving as catalysts in hydrolytic reactions (Nishi & Nakajima, 1982).

• HIV Proteinase Substrate Synthesis : The compound was involved in the synthesis of protected peptides used for creating analogs of an HIV proteinase nonapeptide substrate (Bláha et al., 1991).

• Peptide Coupling Reagent : It was reacted with salts of N-protected amino acids in peptide synthesis, serving as a coupling reagent (Pedersen et al., 1982).

• Solid-Phase Peptide Synthesis : Boc-Ser(Bzl)-OH was part of a protocol for solid-phase peptide synthesis using tert-butyloxycarbonyl/benzyl chemistry, highlighting its significance in the synthesis of long and difficult polypeptides (Muttenthaler, Albericio, & Dawson, 2015).

• Conformational Studies : The compound was used in IR spectroscopic conformational analysis of peptide fragments, providing insights into their structure in different solvents (Narita, Doi, & Nakai, 1987).

Safety and Hazards

For safety, it is advised to handle Boc-Ser(Bzl)-OH DCHA in a well-ventilated place and wear suitable protective clothing. Avoid contact with skin and eyes, and avoid formation of dust and aerosols. In case of contact, rinse with pure water for at least 15 minutes.

Future Directions

Boc-Ser(Bzl)-OH DCHA finds application in diverse scientific research, enabling breakthroughs in drug development, catalysis, and organic synthesis. Its use in peptide synthesis suggests potential future directions in the field of medicinal chemistry.

Mechanism of Action

Target of Action

Boc-Ser(Bzl)-OH DCHA is a derivative of the amino acid serine, which is commonly used in peptide synthesis . The primary target of this compound is the amino group in peptide chains. The Boc (tert-butyloxycarbonyl) group serves as a protecting group for the amino group during peptide synthesis .

Mode of Action

The Boc group in this compound acts as a protecting group for the amino group in peptide synthesis. It prevents the amino group from reacting with other groups until the desired peptide chain is formed . The Boc group can be removed with a strong acid such as trifluoroacetic acid (TFA), allowing the amino group to participate in further reactions .

Biochemical Pathways

The use of this compound in peptide synthesis affects the biochemical pathways involved in protein synthesis. By protecting the amino group, it allows for the selective formation of peptide bonds, thereby controlling the sequence of amino acids in the peptide chain .

Result of Action

The result of the action of this compound is the formation of peptide chains with a specific sequence of amino acids. By protecting the amino group, it allows for the selective formation of peptide bonds, enabling the synthesis of peptides with a defined sequence .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the pH of the environment can affect the stability of the Boc group and its ability to protect the amino group. Moreover, the temperature and solvent used in the peptide synthesis can also influence the efficiency and selectivity of the reactions .